1-Ethylcycloheptan-1-amine
Overview
Description
1-Ethylcycloheptan-1-amine is a chemical compound with the molecular formula C9H19N and a molecular weight of 141.25 g/mol . It is used in various chemical reactions .
Synthesis Analysis
The synthesis of amines like this compound can be achieved through several methods. One common method is the reduction of nitriles or amides and nitro compounds. Other reactions involve alkyl groups: S N 2 reactions of alkyl halides, ammonia, and other amines . Another method involves the nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as X-ray diffraction, electron diffraction, and NMR spectroscopy . These techniques can provide detailed information about the arrangement of atoms in the molecule and their chemical bonds.Chemical Reactions Analysis
Amines like this compound can undergo several types of reactions. They can be alkylated by reaction with a primary alkyl halide. Alkylations of primary and secondary amines are difficult to control and often give mixtures of products, but tertiary amines are cleanly alkylated to give quaternary ammonium salts . Amines can also be converted into alkenes by an elimination reaction .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Its physical and chemical properties can be analyzed using various techniques, including spectroscopy and chromatography .Mechanism of Action
The mechanism of action of 1-Ethylcycloheptan-1-amine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) by inhibiting the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase the levels of serotonin and norepinephrine in the brain, which can help alleviate symptoms of depression and anxiety. It has also been shown to have analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Ethylcycloheptan-1-amine in lab experiments is its ability to selectively inhibit the reuptake of serotonin. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for the study of 1-Ethylcycloheptan-1-amine. One direction is to further investigate its mechanism of action and identify potential targets for drug development. Another direction is to study its potential applications in the treatment of other diseases such as chronic pain and inflammation. Additionally, future studies could focus on developing more efficient and cost-effective synthesis methods for this compound.
Conclusion
In conclusion, this compound is a cyclic amine with potential applications in various fields of science. Its selective serotonin reuptake inhibition mechanism makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. Further research is needed to fully understand its mechanism of action and identify potential targets for drug development.
Scientific Research Applications
1-Ethylcycloheptan-1-amine has been studied for its potential applications in various fields of science. In the field of organic chemistry, this compound has been used as a starting material for the synthesis of other compounds. In the field of medicinal chemistry, it has been studied for its potential as a drug candidate for various diseases such as depression and anxiety.
Safety and Hazards
properties
IUPAC Name |
1-ethylcycloheptan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N/c1-2-9(10)7-5-3-4-6-8-9/h2-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJKBJDQVXXTCDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCCCCC1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001311765 |
Source
|
| Record name | Cycloheptanamine, 1-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001311765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67404-88-0 |
Source
|
| Record name | Cycloheptanamine, 1-ethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67404-88-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cycloheptanamine, 1-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001311765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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